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Compound of Interest

Compound Name: Galanin Receptor Ligand M35

Cat. No.: B8249358 Get Quote

Researchers and drug development professionals handling Galanin Receptor Ligand M35 are

tasked not only with pioneering discoveries but also with ensuring the safe and environmentally

responsible management of laboratory materials. This guide provides essential safety and

logistical information for the proper disposal of M35, adhering to best practices in laboratory

safety and chemical handling.

Core Safety and Handling Protocols
While a specific Safety Data Sheet (SDS) for pure Galanin Receptor Ligand M35 is not

universally available, general safety precautions for peptide ligands should be strictly followed.

The available safety information for products containing M35 indicates that it is stable under

recommended storage conditions and should be kept away from strong oxidizing agents.[1]

Personal Protective Equipment (PPE): When handling M35, especially in powdered form,

appropriate PPE is crucial to minimize exposure. This includes:

Splash goggles or safety glasses

Lab coat or full suit

Dust respirator

Chemical-resistant gloves

Boots[1]
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Engineering Controls: To control airborne levels of the substance, it is recommended to use

process enclosures or local exhaust ventilation. If operations generate dust, fume, or mist,

ventilation should be used to keep exposure below recommended limits.[1]

Hygiene Measures: Standard laboratory hygiene practices are essential. Always wash hands

thoroughly after handling M35 and before eating, smoking, or using the lavatory.[1]

Quantitative Data Summary
The following table summarizes key quantitative data for Galanin Receptor Ligand M35,

compiled from various sources. This information is critical for understanding the ligand's

properties for both experimental and disposal purposes.

Property Value Source

Binding Affinity (Kd) 0.1 nM [2]

Inhibitory Constant (Ki) for

human GalR1
0.11 nM [2][3]

Inhibitory Constant (Ki) for

human GalR2
2.0 nM [2][3]

Molecular Weight 2233.6 g/mol [3]

Solubility in Water 50 mg/mL (requires sonication) [3]

Solubility in DMSO
100 mg/mL (requires

sonication)
[3]

Recommended Storage (Dry

Peptide)
-20°C for long-term storage [4]

Recommended Storage (Stock

Solution)

-80°C for up to 6 months;

-20°C for up to 1 month
[2][3]

Disposal Procedures: A Step-by-Step Approach
The cardinal rule for the disposal of any chemical, including M35, is to adhere to federal, state,

and local environmental control regulations.[1] The following steps provide a general framework
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for the proper disposal of M35.

Step 1: Risk Assessment Before disposal, a thorough risk assessment should be conducted.

Although M35 itself and its degradation products are not classified as toxic, it is prudent to

handle it with care.[1] Consider the following:

Quantity: Small, incidental amounts (e.g., from cleaning spills) may be handled differently

than bulk quantities.

Concentration: Dilute solutions pose a lower risk than concentrated stock solutions.

Form: Solid (lyophilized powder) or liquid (solubilized).

Contaminants: Has the M35 been mixed with other hazardous chemicals?

Step 2: Deactivation (Optional, based on risk assessment) For many peptides, chemical

deactivation can reduce potential biological activity before disposal. A common method for

peptide degradation is hydrolysis.

Acidic or Basic Hydrolysis: Treatment with a strong acid (e.g., 1M HCl) or a strong base

(e.g., 1M NaOH) can break the peptide bonds. The resulting solution should then be

neutralized before further disposal. This should be done with caution and appropriate PPE.

Step 3: Waste Collection and Labeling

Solid Waste: Collect unused M35 powder, contaminated vials, and PPE into a designated

and clearly labeled hazardous waste container.

Liquid Waste: Collect M35 solutions in a labeled, sealed, and appropriate chemical waste

container. Do not mix with other incompatible waste streams.

Step 4: Final Disposal

Consult your Institution's Environmental Health and Safety (EHS) Office: This is the most

critical step. Your EHS office will provide specific instructions based on your institution's

policies and local regulations.

Safety Operating Guide

Check Availability & Pricing

© 2025 BenchChem. All rights reserved. 3 / 7 Tech Support

https://www.peptide.com/msds/MSDS%20UHE101%20H-beta-HGlu%20HCl.pdf
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/product/b8249358?utm_src=pdf-header-pricing
https://www.benchchem.com/contactus?utm_src=pdf-footer


Licensed Waste Disposal Contractor: Your institution will have a contract with a licensed

company for the pickup and disposal of chemical waste.

Visualizing Key Processes
To aid in understanding the context of M35's use and disposal, the following diagrams illustrate

the relevant biological pathway and a logical workflow for disposal.
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Caption: Simplified Galanin Receptor Signaling Pathway.
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M35 Disposal Workflow
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Caption: Logical Workflow for M35 Disposal.
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By following these guidelines and consulting with your institution's safety experts, you can

ensure the safe and compliant disposal of Galanin Receptor Ligand M35, contributing to a

secure and responsible research environment.

Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not

intended for diagnostic or therapeutic procedures. While BenchChem strives to provide

accurate protocols, we make no warranties, express or implied, regarding the fitness of this

product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent

suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote
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BenchChem
Our mission is to be the trusted global source of

essential and advanced chemicals, empowering

scientists and researchers to drive progress in science

and industry.

Contact

Address: 3281 E Guasti Rd

Ontario, CA 91761, United States

Phone: (601) 213-4426

Email: info@benchchem.com
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